Cas no 25570-02-9 (3,3',5,5'-Tetramethylbiphenyl)

3,3',5,5'-Tetramethylbiphenyl structure
3,3',5,5'-Tetramethylbiphenyl structure
3,3',5,5'-Tetramethylbiphenyl
25570-02-9
C16H18
210.3141
MFCD00051910
88604
253659881

3,3',5,5'-Tetramethylbiphenyl Properties

Names and Identifiers

    • 3,3',5,5'-Tetramethylbiphenyl
    • 1-(3,5-dimethylphenyl)-3,5-dimethylbenzene
    • 1,1'-Biphenyl,3,3',5,5'-tetramethyl
    • 3,3',5,5'-tetramethyl-1,1'-biphenyl
    • 3,3',5,5'-Tetramethylbenzidin
    • 3,5,3',5'-tetramethyl-2,2'-biphenyl
    • 3,5,3',5'-tetramethylbiphenyl
    • 1,1'-Biphenyl, 3,3',5,5'-tetramethyl-
    • Biphenyl, 3,3',5,5'-tetramethyl-
    • 2,2'5.5'-Tetramethylbiphenyl
    • CMZYGFLOKOQMKF-UHFFFAOYSA-N
    • STL555573
    • 8491AD
    • BBL101776
    • 3,3',5,5'-Tetramethyl-1,1'-biphenyl #
    • AM20040037
    • 3,3',5,5'-Tetramethylbiphenyl, AldrichCP
    • BCP14388
    • AC-27928
    • MFCD00051910
    • 3,3',5,5'-Tetramethylbiphenyl, AldrichCPR
    • DTXSID50334281
    • 1,1'-Biphenyl,3,3',5,5'-tetramethyl-
    • FT-0614009
    • 1-(3, 5-dimethylphenyl)-3, 5-dimethylbenzene
    • A853636
    • T72176
    • MS-20285
    • T2948
    • CS-0313623
    • 25570-02-9
    • 3,3,5,5-Tetramethylbiphenyl
    • 1-(3,5-dimethylphenyl)-3,5-dimethylbenzene;1,1'-Biphenyl, 3,3',5,5'-tetramethyl-;Biphenyl, 3,3',5,5'-tetramethyl-
    • NS00095850
    • AKOS007930852
    • +Expand
    • MFCD00051910
    • CMZYGFLOKOQMKF-UHFFFAOYSA-N
    • 1S/C16H18/c1-11-5-12(2)8-15(7-11)16-9-13(3)6-14(4)10-16/h5-10H,1-4H3
    • C1(C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H])C1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H]
    • 1935931

Computed Properties

  • 210.14100
  • 0
  • 0
  • 1
  • 210.140850574g/mol
  • 16
  • 176
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 5
  • nothing
  • 0
  • 0

Experimental Properties

  • 4.58720
  • 0.00000
  • 1.551
  • 300.9°Cat760mmHg
  • 48.0 to 52.0 deg-C
  • 138.7°C
  • Not determined
  • Not determined
  • 0.956

3,3',5,5'-Tetramethylbiphenyl Security Information

  • S22;S24/25
  • S22-S24/25
  • Xn Xn N N
  • UN 3077 9 / PGIII
  • 22-50/53

3,3',5,5'-Tetramethylbiphenyl Customs Data

  • 2902909090
  • China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3,3',5,5'-Tetramethylbiphenyl Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003IST-1g
3,3,5,5-TETRAMETHYLBIPHENYL
25570-02-9 >98.0%(GC)
1g
$55.00 2024-05-20
A2B Chem LLC
AB63533-1g
3,3,5,5-TETRAMETHYLBIPHENYL
25570-02-9 >98.0%(GC)
1g
$46.00 2024-04-20
Aaron
AR003J15-100mg
3,3,5,5-TETRAMETHYLBIPHENYL
25570-02-9 98%
100mg
$18.00
abcr
AB178705-1 g
3,3',5,5'-Tetramethylbiphenyl, 98%; .
25570-02-9 98%
1g
€88.80 2023-05-07
Ambeed
A829048-250mg
3,3',5,5'-Tetramethyl-1,1'-biphenyl
25570-02-9 98%
250mg
$27.0
eNovation Chemicals LLC
D955673-1g
3,3,5,5-TETRAMETHYLBIPHENYL
25570-02-9 98.0%
1g
$210 2022-09-08
Fluorochem
200796-1g
3,3',5,5'-tetramethylbiphenyl
25570-02-9 >98.0%(GC)
1g
£49.00 2022-02-28
TRC
T889585-50mg
3,3',5,5'-Tetramethylbiphenyl
25570-02-9
50mg
$ 50.00 2022-06-02
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L09172-1g
3,3',5,5'-Tetramethylbiphenyl, 97+%
25570-02-9 97+%
1g
¥1049.00 2023-04-12
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162068-1G
3,3',5,5'-Tetramethylbiphenyl
25570-02-9 98%
1g
¥579.90 2023-08-31

3,3',5,5'-Tetramethylbiphenyl Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: tert-Butyl methyl ether ;  6 h, 80 °C
1.2 Reagents: Potassium hydroxide Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Water ;  3 h, 80 °C
Reference
A one-pot, single-solvent process for tandem, catalyzed C-H borylation-Suzuki-Miyaura cross-coupling sequences
Harrisson, Peter; Morris, James; Steel, Patrick G.; Marder, Todd B., Synlett, 2009, (1), 147-150

3,3',5,5'-Tetramethylbiphenyl Raw materials

3,3',5,5'-Tetramethylbiphenyl Preparation Products

3,3',5,5'-Tetramethylbiphenyl Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:25570-02-9)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:25570-02-9)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:25570-02-9)
XU NV SHI
15221998634
1986399151@qq.com

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